Cas no 2680798-72-3 (5-methyl-2-(2,2,2-trifluoroacetamido)-1,3thiazolo4,5-bpyridine-7-carboxylic acid)

• Product Name: 5-methyl-2-(2,2,2-trifluoroacetamido)-1,3thiazolo4,5-bpyridine-7-carboxylic acid
• CAS No: 2680798-72-3
• MF: C₁₀H₆F₃N₃O₃S
• MW: 305.233150959015
• CID: 5634658
• PubChem ID: 165926519
• Update Time: 2025-06-08

5-methyl-2-(2,2,2-trifluoroacetamido)-1,3thiazolo4,5-bpyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680798-72-3
• EN300-28291224
• 5-methyl-2-(2,2,2-trifluoroacetamido)-[1,3]thiazolo[4,5-b]pyridine-7-carboxylic acid
• 5-methyl-2-(2,2,2-trifluoroacetamido)-1,3thiazolo4,5-bpyridine-7-carboxylic acid

• Inchi： 1S/C10H6F3N3O3S/c1-3-2-4(7(17)18)5-6(14-3)15-9(20-5)16-8(19)10(11,12)13/h2H,1H3,(H,17,18)(H,14,15,16,19)
• InChI Key： KAJVQDOIKYJUCY-UHFFFAOYSA-N
• SMILES： S1C(NC(C(F)(F)F)=O)=NC2=C1C(C(=O)O)=CC(C)=N2

Computed Properties

• Exact Mass: 305.00819672g/mol
• Monoisotopic Mass: 305.00819672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 120Ų

Additional information on 5-methyl-2-(2,2,2-trifluoroacetamido)-1,3thiazolo4,5-bpyridine-7-carboxylic acid

Introduction to 5-methyl-2-(2,2,2-trifluoroacetamido)-1,3-thiazolo[4,5-bpyridine-7-carboxylic acid (CAS No. 2680798-72-3)

5-methyl-2-(2,2,2-trifluoroacetamido)-1,3-thiazolo[4,5-bpyridine-7-carboxylic acid, identified by its CAS number 2680798-72-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazolo[4,5-bpyridine] scaffold, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of a trifluoroacetamide substituent at the 2-position and a carboxylic acid group at the 7-position introduces unique electronic and steric properties, making it a promising candidate for further chemical and biological exploration.

The thiazolo[4,5-bpyridine] core is a fused ring system consisting of a thiazole ring connected to a pyridine ring. This structural configuration is frequently encountered in biologically active molecules due to its ability to interact with various biological targets. The methyl group at the 5-position and the trifluoroacetamide moiety at the 2-position further modulate the electronic properties of the molecule, potentially influencing its binding affinity and metabolic stability. The carboxylic acid group at the 7-position provides a site for further functionalization or interaction with other biomolecules.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. The thiazolo[4,5-bpyridine] scaffold has been particularly studied for its role in modulating various biological pathways. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The introduction of fluorinated groups, such as the trifluoroacetamide, is a common strategy to enhance metabolic stability and binding affinity. This approach has been successfully applied in several drug candidates that have advanced into clinical trials.

The trifluoroacetamide substituent in 5-methyl-2-(2,2,2-trifluoroacetamido)-1,3-thiazolo[4,5-bpyridine-7-carboxylic acid is particularly noteworthy due to its ability to influence both the electronic and steric environment of the molecule. Fluorine atoms are known to be highly electronegative and can participate in dipole-dipole interactions with biological targets, thereby enhancing binding affinity. Additionally, the steric bulk introduced by the fluorinated amide group can help to improve selectivity by reducing interactions with off-target proteins.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the thiazolo[4,5-bpyridine] core and the trifluoroacetamide substituent creates a versatile platform for further chemical modification. Researchers can explore various strategies to optimize the pharmacological properties of this compound, such as altering the substitution pattern on the thiazole ring or modifying the pyridine moiety. These modifications can be guided by computational modeling and experimental data to identify promising derivatives.

Recent studies have highlighted the importance of understanding the structure-activity relationships (SAR) of heterocyclic compounds like 5-methyl-2-(2,2,2-trifluoroacetamido)-1,3-thiazolo[4,5-bpyridine-7-carboxylic acid. By systematically varying different functional groups within the molecule, researchers can gain insights into which structural features are most critical for biological activity. This information can then be used to design more potent and selective drug candidates. For example, modifications to the carboxylic acid group could alter its solubility or interaction with target proteins.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development. These molecules often exhibit unique biological properties that make them attractive candidates for treating various diseases. The thiazolo[4,5-bpyridine] scaffold is no exception and has been explored for its potential in treating conditions such as cancer, inflammation, and infectious diseases. The presence of multiple functional groups in this compound allows for extensive chemical diversity, enabling researchers to tailor its properties for specific therapeutic applications.

In conclusion,5-methyl-2-(2,2,2-trifluoroacetamido)-1,3-thiazolo[4,5-bpyridine-7-carboxylic acid (CAS No. 2680798-72-3) represents a promising lead compound for pharmaceutical research. Its unique structural features and potential biological activity make it an attractive candidate for further exploration. By leveraging modern synthetic techniques and computational methods, researchers can optimize its properties and develop novel therapeutics that address unmet medical needs.